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Compound of Interest

Compound Name: 4-Isopropylbenzenesulfonic acid

Cat. No.: B096043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the health and safety information

for 4-isopropylbenzenesulfonic acid (p-cumenesulfonic acid). It is intended for an audience

of researchers, scientists, and professionals in drug development who may handle or utilize this

compound in their work. This document consolidates available data on the physicochemical

properties, hazard classifications, toxicological information, and safe handling procedures for 4-
isopropylbenzenesulfonic acid and its close structural analogs. Detailed experimental

protocols for its synthesis and information on its environmental fate are also included.

Chemical and Physical Properties
4-Isopropylbenzenesulfonic acid is an aromatic sulfonic acid.[1] It is characterized by a

sulfonic acid group attached to a benzene ring which also has an isopropyl group substituent.

[1] This structure imparts both hydrophilic (sulfonic acid group) and hydrophobic

(isopropylbenzene group) properties to the molecule.[2] It is typically a white to off-white solid

or crystalline substance that is soluble in water and various polar organic solvents.[1][3] The

sulfonic acid group gives the compound its acidic nature, allowing it to act as a proton donor in

chemical reactions.[1]
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Property Value Source

Molecular Formula C₉H₁₂O₃S [4]

Molecular Weight 200.26 g/mol [4]

CAS Number 16066-35-6 [4]

Appearance
White to off-white

solid/crystalline substance
[1][3]

Solubility
Soluble in water and polar

organic solvents
[1][3]

IUPAC Name
4-propan-2-ylbenzenesulfonic

acid
[4]

Synonyms

p-cumenesulfonic acid, 4-(1-

methylethyl)benzenesulfonic

acid

[4]

Hazard Identification and GHS Classification
4-Isopropylbenzenesulfonic acid is classified as a hazardous substance. The primary

hazards are associated with its corrosive nature, causing severe skin burns and eye damage.

[4]

Hazard Class GHS Category Hazard Statement

Corrosive to Metals Category 1
H290: May be corrosive to

metals

Skin Corrosion/Irritation Category 1C
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

GHS Pictograms:

alt text
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Signal Word: Danger

Toxicological Information
Direct quantitative toxicological data, such as LD50 and LC50 values, for 4-
isopropylbenzenesulfonic acid are not readily available in the reviewed literature. However,

data from structurally similar compounds, namely benzenesulfonic acid (BSA) and p-

toluenesulfonic acid (pTSA), can be used to infer its potential toxicity. Sulfonic acids are

generally considered to behave in a toxicologically similar manner.[5]

Compound Route Species LD50 Source

Benzenesulfonic

Acid (BSA)
Oral Rat 1100 mg/kg [5]

p-

Toluenesulfonic

Acid (pTSA)

Oral Rat 1410 mg/kg [5]

Benzenesulfonic

acid, C10-16-

alkyl derivatives

Oral Rat 775 mg/kg [6]

Benzenesulfonic

acid, C10-16-

alkyl derivatives

Dermal Rat > 2000 mg/kg [6]

Benzenesulfonic

acid, C10-16-

alkyl derivatives

Inhalation Rat 1.9 mg/L/4h [6]

A subchronic oral toxicity study on p-chlorobenzenesulfonic acid (pCBSA), another analog,

established a No-Observed-Adverse-Effect Level (NOAEL) in male rats of 1,000 mg/kg-day

after 28 days of oral gavage.[5] In this study, effects such as decreased body weight, salivation,

gasping, and irregular breathing were observed at higher doses.[5]

Experimental Protocols
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Synthesis of 4-Isopropylbenzenesulfonic Acid via
Sulfonation of Cumene
The most common industrial method for producing salts of 4-isopropylbenzenesulfonic acid
involves the sulfonation of cumene (isopropylbenzene) followed by neutralization.[2] The

following protocol describes the initial sulfonation step to yield the free acid.

Materials:

Cumene (Isopropylbenzene)

Concentrated sulfuric acid (98%) or fuming sulfuric acid (oleum)

Reaction vessel with stirrer, thermometer, and reflux condenser with an azeotropic distillation

head

Procedure:

Charge the reaction vessel with cumene.

Under rapid stirring, slowly add concentrated sulfuric acid. The molar ratio of sulfuric acid to

cumene is typically controlled between 1:1.6 and 1:2.0.[2]

Heat the mixture to a temperature between 100°C and 110°C.[2]

Maintain the reaction at this temperature for 5-6 hours to ensure the reaction goes to

completion.[7] During this time, water generated from the reaction can be removed

azeotropically.

After the reaction is complete, any excess unreacted cumene can be removed by vacuum

distillation for recycling.[2] The remaining product is crude 4-isopropylbenzenesulfonic
acid.

Signaling Pathways and Metabolism
Potential Metabolic Pathway
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Specific studies on the metabolic pathway of 4-isopropylbenzenesulfonic acid in mammals

were not identified. However, studies on the biodegradation of similar aromatic sulfonic acids

by microorganisms can provide a hypothetical model for its degradation. The initial step in the

metabolism of benzenesulfonates in some bacteria involves transport into the cell, followed by

a dioxygenation reaction that yields a catechol and sulfite.[8] The catechol intermediate then

undergoes ring cleavage as part of the meta cleavage pathway.[8]

4-Isopropylbenzenesulfonic_Acid Cellular_Uptake Dioxygenation
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Click to download full resolution via product page

Caption: Hypothetical metabolic pathway of 4-isopropylbenzenesulfonic acid.

Effects on Cellular Signaling
The introduction of a sulfonate group can significantly alter the biological activity of a molecule.

[4] While specific effects of 4-isopropylbenzenesulfonic acid on cellular signaling pathways

are not well-documented, some organosulfur compounds have been shown to possess

anticancer properties by inducing cell cycle arrest and apoptosis in cancer cells.[9] The

sulfonation of molecules is a key cellular process that can impact a wide range of biological

functions, including the activity of hormones and signaling molecules.[1]

Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.
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Skin Protection: Wear chemically resistant gloves (e.g., neoprene, butyl rubber) and a lab

coat.

Respiratory Protection: If dusts or aerosols are generated, use a NIOSH-approved respirator.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[8]

Avoid generating dust.[8]

Wash hands thoroughly after handling.[8]

Do not eat, drink, or smoke in the laboratory.[8]

Storage:

Store in a cool, dry, and well-ventilated area.[8]

Keep the container tightly closed and properly labeled.[8]

Store away from incompatible materials such as strong oxidizing agents and bases.[8]

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[8]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[8]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[8]

Accidental Release Measures
Spill Cleanup Protocol:

Evacuate unnecessary personnel from the area.

Wear appropriate personal protective equipment (see Section 6).

For solid spills, carefully sweep or scoop up the material to avoid creating dust and place it in

a suitable container for disposal.[8]

For liquid spills, absorb the material with an inert substance (e.g., sand, vermiculite) and

place it in a suitable container for disposal.[8]

Avoid runoff into sewers and waterways.[8]

Clean the spill area with detergent and water.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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